Ethyl 3-(4-chlorophenyl)-5-[(4-fluorobenzoyl)amino]-4-oxothieno[3,4-d]pyridazine-1-carboxylate

• IUPAC Name: ethyl 3-(4-chlorophenyl)-5-[(4-fluorobenzoyl)amino]-4-oxothieno[3,4-d]pyridazine-1-carboxylate
• InChI: InChI=1S/C22H15ClFN3O4S/c1-2-31-22(30)18-16-11-32-20(25-19(28)12-3-7-14(24)8-4-12)17(16)21(29)27(26-18)15-9-5-13(23)6-10-15/h3-11H,2H2,1H3,(H,25,28)
• InChI Key: XWHYRXRQXJVMEC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C2=C(SC=C21)NC(=O)C3=CC=C(C=C3)F)C4=CC=C(C=C4)Cl
• Molecular Formula: C22H15ClFN3O4S
• Molecular Weight: 471.9 g/mol

Description

Ethyl 3-(4-chlorophenyl)-5-[(4-fluorobenzoyl)amino]-4-oxothieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C22H15ClFN3O4S and its molecular weight is 471.89. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Research : Compounds with structures related to Ethyl 3-(4-chlorophenyl)-5-[(4-fluorobenzoyl)amino]-4-oxothieno[3,4-d]pyridazine-1-carboxylate have been investigated for their anticancer properties. For instance, derivatives of ethyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate have shown interesting antiproliferative potential against cancer cell lines such as MCF-7 and HepG-2, with some compounds inducing apoptosis in breast cancer cells (Gad et al., 2020).

Antimicrobial Studies : Research into the synthesis of thienoquinolines and other related heterocycles, including derivatives similar to the compound , has yielded new substances with promising antimicrobial activity. These studies have provided valuable insights into the development of novel antimicrobial agents (Patel et al., 2009; Hemdan & El-Mawgoude, 2015).

Heterocyclic Chemistry : The compound's structure is relevant to the field of heterocyclic chemistry, where its synthesis and reactivity could be studied for the development of novel organic materials. Such research contributes to a better understanding of heterocyclic compounds and their potential applications in pharmaceuticals and materials science (Soršak et al., 1998).

Synthetic Methodologies : The study of related compounds often involves exploring new synthetic routes, which can lead to more efficient production methods for complex molecules. For example, research on the synthesis of ethyl 5-amino-3-trifluoromethyl-1H-pyrazole-4-carboxylate and its derivatives has revealed novel fluorescent molecules and potential agricultural herbicides, showcasing the diverse applications of such research (Wu et al., 2006).